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Compound of Interest

Compound Name: 5-Bromo-6-hydroxypicolinic acid

Cat. No.: B566694 Get Quote

This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 5-Bromo-6-hydroxypicolinic acid.

Adherence to these protocols is essential for ensuring a safe laboratory environment and

regulatory compliance.

Hazard Identification and Classification
Based on data for structurally similar compounds, 5-Bromo-6-hydroxypicolinic acid should

be handled as a substance that is hazardous. The primary risks include irritation to the skin,

eyes, and respiratory system.[1][2][3][4]

Hazard Category GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][4]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation[1][3][4]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3][4]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]
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The selection and proper use of Personal Protective Equipment (PPE) is the primary defense

against chemical exposure. The following PPE is mandatory when handling 5-Bromo-6-
hydroxypicolinic acid.

Body Part Recommended PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[5] Inspect

gloves for any defects before

use and replace them

immediately if they become

contaminated.[6]

Eyes/Face
Safety goggles with side

shields or a face shield

Must meet ANSI Z.87.1

standards. A face shield worn

over safety goggles is advised

when there is a significant risk

of splashing or dust

generation.[4][6]

Body Laboratory coat

A chemical-resistant lab coat

must be worn and fully

buttoned to prevent skin

contact.[6] For larger quantities

or significant splash risk,

chemical-resistant overalls

may be necessary.[7][8]

Respiratory NIOSH-approved respirator

Required if handling outside of

a certified chemical fume hood

or if dust generation is likely.[4]

[5] A particulate filter (e.g.,

N95) is suitable for low-level

exposure.[5][6]

Feet Closed-toe shoes

Shoes should be made of a

chemical-resistant material.[6]

[7]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures minimal exposure and reduces the risk of

accidents.

Preparation
Engineering Controls: Always handle 5-Bromo-6-hydroxypicolinic acid in a well-ventilated

area, preferably within a certified chemical fume hood.[4] Ensure that eyewash stations and

safety showers are readily accessible.[4]

Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill

containment materials, and waste containers, are within reach.

Review SDS: Familiarize yourself with the Safety Data Sheet (SDS) for this or a closely

related compound.

Handling the Compound
Donning PPE: Put on all required PPE as detailed in the table above.

Weighing and Transfer: Carefully weigh the solid compound on a weigh boat or paper inside

the fume hood to contain any dust.[6] Use a spatula for transfers and avoid actions that

could generate dust, such as pouring from a height.[6]

In Solution: When working with the compound in solution, handle it with the same level of

caution to avoid splashes and aerosol generation.

Post-Handling
Decontamination: Thoroughly clean any contaminated surfaces, glassware, and equipment.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (e.g., gloves

first, then lab coat, followed by eye protection).

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling the compound, even if gloves were worn.[1][2] Do not eat, drink, or smoke in

laboratory areas.[6]
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Emergency and Disposal Plans
Accidental Spill Response

Evacuate and Ventilate: Immediately clear the area of unnecessary personnel and ensure

adequate ventilation.[9]

Contain the Spill: Prevent further spread of the material. For solid spills, carefully sweep or

vacuum the material, avoiding dust generation.[1][2][9] For solutions, absorb with an inert

material like vermiculite or sand.[3][9]

Collect and Package: Place all contaminated materials into a suitable, clearly labeled

container for hazardous waste disposal.[1][2][9]

Decontaminate: Clean the spill area thoroughly.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][2][3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. If skin irritation persists, seek medical advice.[1][2]

[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[1][2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][4]

Disposal Plan
Proper disposal is a critical and regulated aspect of the chemical lifecycle.

Waste Collection: All materials contaminated with 5-Bromo-6-hydroxypicolinic acid (e.g.,

gloves, weigh boats, absorbent pads) must be collected in a dedicated and clearly labeled
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hazardous waste container.[6][9]

Consult Regulations: Chemical waste generators must consult federal, state, and local

hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

[3]

Arrange for Pickup: Dispose of the contents and container through an approved waste

disposal plant or a licensed hazardous waste contractor.[1][2][3][9] Do not dispose of this

chemical down the drain.[3]

Experimental Protocol Example: Synthesis of 5-
Bromo-6-hydroxynicotinic Acid
This section provides a detailed methodology for the synthesis of a structurally similar

compound, illustrating a typical experimental context where such chemicals are handled.

Objective: To synthesize 5-bromo-6-hydroxynicotinic acid from 6-hydroxynicotinic acid.

Procedure:

Suspend 6-hydroxynicotinic acid (8 g, 57.6 mmol) in water (30 mL).

Cool the suspension using an ice bath.

Slowly add bromine (4.2 mL, 81.4 mmol) to the cooled suspension.

After the addition is complete, allow the reaction mixture to stir at room temperature for 24

hours.

Upon completion of the reaction, collect the solid product by filtration.

Wash the collected solid with water.

Dry the product in a vacuum oven at 40°C for 24 hours to yield 5-bromo-6-hydroxynicotinic

acid.[10]

Visualization of Handling Workflow
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The following diagram illustrates the logical flow of the safe handling procedure for 5-Bromo-6-
hydroxypicolinic acid.

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash)

Gather Required PPE

Assemble Materials &
Waste Containers

Don PPE

Perform Work in Fume Hood
(Weighing, Transfers)

Decontaminate Surfaces
& Equipment

Collect Contaminated Waste

During & After
Handling

Doff PPE Correctly

Wash Hands Thoroughly

Store for Pickup

Label Hazardous Waste
Container
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Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and disposal of 5-Bromo-6-
hydroxypicolinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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